Cas no 16666-42-5 ((2Z)-pent-2-enoic acid)

• Product Name: (2Z)-pent-2-enoic acid
• CAS No: 16666-42-5
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD30730423
• CID: 865817
• PubChem ID: 643793
• Update Time: 2024-11-01

(2Z)-pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• cis-alpha,beta-penteneoic acid
• (Z)-2-Pentenoic acid
• pent-2-enoic acid
• cis-pent-2-enoic acid
• (2Z)-pent-2-enoic acid
• cis-2-pentenoic acid
• Pent-2c-ensaeure
• pent-2c-enoic acid
• cis-Pent-2-ensaeure
• Z-2-Pentencarbonsaeure
• cis-beta-Aethylacrylsaeure
• C5:1, n-3 cis
• 2-Pentenoic acid (Z)
• cis-3-Ethylacrylic acid
• (2Z)-Pent-2-enoic acid, Z
• WLN: QV1U3
• 2-pentenoic acid, (2Z)-
• InChI=1/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3
• NSC26713
• LMFA01031004
• 16666-42-5
• CHEBI:38367
• SCHEMBL5077461
• NSC-26713
• G65369
• (Z)-pent-2-enoic acid
• CHEMBL114492
• 626-98-2
• YIYBQIKDCADOSF-ARJAWSKDSA-N
• DTXSID801314963
• EN300-307430
• (2Z)-pent-2-enoicacid
• Q27117604
• (2Z)-2-pentenoic acid

• MDL： MFCD30730423
• Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3-
• InChI Key： YIYBQIKDCADOSF-ARJAWSKDSA-N
• SMILES： OC(/C=C\CC)=O

Computed Properties

• Exact Mass: 100.052429494g/mol
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1

Experimental Properties

• Density: 0.9776 (rough estimate)
• Melting Point: 20.44°C (estimate)
• Boiling Point: 194.4°C (estimate)
• Refractive Index: 1.4207 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids